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Compound Name: Diethyl allyl phosphate

Cat. No.: B041220

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl allyl phosphate (DEAP) is a versatile organophosphate ester with applications in
organic synthesis and polymer chemistry, notably as a flame retardant. Understanding its
stability and optimal storage conditions is crucial for ensuring its integrity and performance in
research and development settings. This technical guide provides a comprehensive overview
of the known stability profile of Diethyl allyl phosphate, recommended storage conditions, and
detailed experimental protocols for its stability assessment. While specific kinetic data for
Diethyl allyl phosphate is not extensively available in public literature, this guide leverages
information on similar organophosphate esters and established principles of stability testing to
provide a thorough resource.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Diethyl allyl phosphate is
presented in Table 1.

Table 1: Physical and Chemical Properties of Diethyl Allyl Phosphate
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Property Value Reference
CAS Number 3066-75-9 [11[2]
Molecular Formula C7H1504P [2]
Molecular Weight 194.17 g/mol [2]
Appearance Colorless transparent liquid [3]

Boiling Point 45-46 °C (lit.) [2][4]
Density 1.09 g/mL at 25 °C (lit.) [2]
Refractive Index n20/D 1.422 (lit.) [2][4]

Flash Point 110 °C (230 °F) - closed cup [2][4]

- Soluble in organic solvents;
Solubility o o [3]
limited solubility in water.

Stability Profile

Diethyl allyl phosphate is generally stable under normal laboratory conditions.[5] However, it
is susceptible to degradation under certain environmental stresses. The primary degradation
pathways for organophosphate esters like DEAP are hydrolysis and thermal decomposition.

Hydrolysis

Phosphate esters can undergo hydrolysis, and the rate of this reaction is typically influenced by
pH and temperature. While specific hydrolysis kinetics for Diethyl allyl phosphate are not
readily found in the literature, the general mechanism involves the nucleophilic attack of water

on the phosphorus center, leading to the cleavage of the P-O-C bond. This process can be
catalyzed by both acids and bases.

Thermal Degradation

DEAP is known to be sensitive to high temperatures. Intense heating can lead to the formation
of explosive mixtures with air.[1] Notably, its polymer, poly(diethyl allyl phosphate) (PDEAP),
undergoes thermal degradation to primarily yield the DEAP monomer, suggesting that the
monomer itself will decompose at elevated temperatures.[6][7] The decomposition of
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organophosphorus compounds with a high level of oxygenation, such as phosphates, often
occurs via the elimination of a phosphorus acid at elevated temperatures.[8]

Photostability

Exposure to direct sunlight should be avoided.[5] While specific photodegradation studies on
Diethyl allyl phosphate are not widely published, organophosphate esters, in general, can be
susceptible to degradation upon exposure to UV radiation.

Recommended Storage Conditions

To ensure the long-term stability and quality of Diethyl allyl phosphate, the following storage
conditions are recommended based on information from safety data sheets and general
chemical handling guidelines.

Table 2: Recommended Storage Conditions for Diethyl Allyl Phosphate
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Parameter Recommendation Rationale Reference
To prevent thermal
Room temperature. )
) degradation and
Temperature Avoid extremes of ] [5][9]
potential
temperature. o
polymerization.
Store under an inert To prevent oxidation
Atmosphere gas (e.g., argon, and reaction with [1]
nitrogen). atmospheric moisture.
To prevent
] Tightly closed evaporation and
Container ] ) [111519]
container. exposure to moisture

and air.

Environment

Dry, cool, and well-

ventilated place.

To minimize exposure
to moisture and heat,
[51[°]

which can accelerate

degradation.

Light Exposure

Protect from direct

sunlight.

To prevent potential 5]
photodegradation.

Incompatible Materials

Strong oxidizing

agents.

To avoid potentially

hazardous reactions.

Experimental Protocols for Stability Assessment

The following section provides detailed methodologies for conducting forced degradation

studies on Diethyl allyl phosphate. These protocols are based on general guidelines for

organophosphate esters and are intended to help researchers identify potential degradation

products and establish a stability-indicating analytical method.

General Workflow for Forced Degradation Studies
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Caption: General workflow for conducting forced degradation studies on Diethyl allyl

phosphate.

Protocol 1: Acid and Base Hydrolysis
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Sample Preparation: Prepare a solution of Diethyl allyl phosphate in a suitable solvent
(e.g., acetonitrile/water mixture) at a known concentration (e.g., 1 mg/mL).

Acid Hydrolysis: To one aliquot of the sample solution, add an equal volume of 0.1 M
hydrochloric acid.

Base Hydrolysis: To a second aliquot, add an equal volume of 0.1 M sodium hydroxide.
Incubation: Incubate the solutions at a controlled temperature (e.g., 60°C).
Sampling: Withdraw samples at appropriate time intervals (e.g., 0, 2, 4, 8, 24 hours).

Neutralization: Neutralize the samples before analysis (acidic samples with a base, and
basic samples with an acid).

Analysis: Analyze the samples using a suitable analytical method to quantify the remaining
DEAP and any degradation products.

Protocol 2: Oxidative Degradation

Sample Preparation: Prepare a 1 mg/mL solution of Diethyl allyl phosphate in a suitable
solvent.

Stress Condition: Add a solution of 3% hydrogen peroxide to the sample solution.
Incubation: Keep the solution at room temperature.
Sampling: Collect samples at various time points.

Analysis: Analyze the samples to determine the extent of degradation.

Protocol 3: Thermal Degradation

Solid State: Place a known amount of neat Diethyl allyl phosphate in a controlled
temperature oven (e.g., 60°C, 80°C).

Solution State: Prepare a solution of Diethyl allyl phosphate and incubate it at elevated
temperatures.
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o Sampling: At specified times, remove samples (for solid-state, dissolve a known weight in a
suitable solvent).

» Analysis: Analyze the samples to assess thermal lability.

Protocol 4: Photostability Testing

o Sample Preparation: Prepare a solution of Diethyl allyl phosphate.

o Exposure: Expose the solution to a controlled light source that provides both UV and visible
output (e.g., a photostability chamber with an overall illumination of not less than 1.2 million
lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square
meter).

o Control: Keep a parallel sample protected from light as a control.

» Analysis: After the exposure period, analyze both the exposed and control samples.

Analytical Method Development

A stability-indicating analytical method is crucial for separating and quantifying the parent
compound from its degradation products. High-Performance Liquid Chromatography (HPLC)
with UV detection or Gas Chromatography (GC) with a flame photometric detector (FPD) or a
nitrogen-phosphorus detector (NPD) are common techniques for the analysis of
organophosphate esters.[10] For the identification of degradation products, hyphenated
techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas
Chromatography-Mass Spectrometry (GC-MS) are highly effective.[11]

Signaling Pathways and Logical Relationships

The degradation of Diethyl allyl phosphate can be conceptualized as a series of events
triggered by specific environmental stressors.
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Caption: Conceptual pathways for the degradation of Diethyl allyl phosphate under various
stress conditions.

Conclusion

While Diethyl allyl phosphate is stable under recommended storage conditions, it is
susceptible to degradation by hydrolysis, heat, and potentially light. For researchers and
professionals working with this compound, adherence to proper storage and handling
procedures is paramount to maintain its purity and reactivity. The provided experimental
protocols offer a framework for conducting forced degradation studies to understand its stability
profile in more detail and to develop appropriate analytical methods for its quality control.
Further research to quantify the degradation kinetics and fully elucidate the structures of its
degradation products would be of significant value to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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